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Compound of Interest

1-[4-(4-
Compound Name:
Fluorophenoxy)phenyllethanone

Cat. No.: B1334159

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory setting. The information provided is based on available data for 1-[4-(4-
Fluorophenoxy)phenyl]ethanone and structurally similar compounds. A specific Safety Data
Sheet (SDS) for this compound (CAS No. 35114-93-3) was not available at the time of writing.
Therefore, all handling and safety procedures should be conducted with the utmost caution,
and a comprehensive risk assessment should be performed by qualified personnel before
commencing any work.

Chemical and Physical Properties

This section summarizes the known physical and chemical properties of 1-[4-(4-
Fluorophenoxy)phenyl]ethanone. This data is crucial for proper storage and handling.
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Property Value Reference
CAS Number 35114-93-3 [1112]
Molecular Formula C14H11FO2 [1][2]
Molecular Weight 230.24 g/mol [11[2]
Appearance Off-white crystals [2]

Melting Point 66-72 °C [2]

Boiling Point 166-172 °C at 2.5 Torr [3]

Purity > 99% (HPLC) [2]

Storage Conditions

Store at 0-8 °C

[2]

Hazard Identification and GHS Classification

(Inferred)

A specific Globally Harmonized System (GHS) classification for 1-[4-(4-

Fluorophenoxy)phenyl]ethanone is not readily available. The following classification is

inferred from structurally related compounds, such as other substituted aromatic ketones. It is

imperative to handle this compound as if it possesses these hazards until a definitive

classification is obtained.

Hazard Class Hazard Statement GHS Pictogram
Skin Corrosion/Irritation H315: Causes skin irritation lrialt text
Serious Eye Damage/Eye H319: Causes serious eye I,
o L lealt text
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory L,
lealt text

(Single Exposure)

irritation

Signal Word: Warning
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Experimental Protocols: Safe Handling and Storage

Adherence to strict experimental protocols is essential to minimize risk when working with 1-[4-
(4-Fluorophenoxy)phenyl]ethanone.

Engineering Controls

e Ventilation: All manipulations of this compound, including weighing and transferring, should
be conducted in a properly functioning chemical fume hood to minimize inhalation exposure.

o Safety Equipment: A safety shower and eyewash station must be readily accessible in the
immediate work area.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1-[4-(4-Fluorophenoxy)phenyl]ethanone:

PPE Type Specification

Eye Protection Chemical safety goggles or a face shield.

Chemically resistant gloves (e.g., nitrile,
_ neoprene). Gloves should be inspected for
Hand Protection ) )
integrity before each use and changed

frequently.

A flame-retardant lab coat. Additional protective
Body Protection clothing may be required based on the scale of

the experiment.

Not typically required when working in a fume

hood. If there is a risk of aerosol generation
Respiratory Protection outside of a contained system, a NIOSH-

approved respirator with an organic vapor

cartridge should be used.

Handling Procedures
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o General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the laboratory. Wash hands thoroughly after handling the compound.

» Dispensing: As the compound is a solid, care should be taken to avoid generating dust. Use
appropriate tools for transferring the solid.

» Spill Management: In case of a spill, evacuate the area. Wearing appropriate PPE, cover the
spill with an inert absorbent material, and collect it in a sealed container for disposal.

Storage Procedures

o Container: Store in a tightly sealed, properly labeled container.

» Conditions: Keep in a cool, dry, and well-ventilated area, away from incompatible substances
such as strong oxidizing agents and bases.[4] The recommended storage temperature is
between 0 °C and 8 °C.[2]

e Segregation: Store away from heat, sparks, and open flames.[4]

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure.

First-Aid Measures
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Exposure Route First-Aid Protocol

Move the affected person to fresh air. If
breathing is difficult, administer oxygen. If
Inhalation breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

[5]

Immediately remove contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.[5]

Immediately flush eyes with copious amounts of

water for at least 15-20 minutes, occasionally
Eye Contact lifting the upper and lower eyelids.[6][7] Remove

contact lenses if present and easy to do.[7]

Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

» Specific Hazards: During a fire, irritating and highly toxic gases, including carbon monoxide,
carbon dioxide, and hydrogen fluoride, may be generated.[4]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Disposal Considerations

o Waste Disposal: Dispose of this compound and its container in accordance with local, state,
and federal regulations. Do not allow it to enter the environment.
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o Contaminated Packaging: Contaminated packaging should be treated as the chemical itself
and disposed of accordingly.

Visualized Workflows
Standard Handling Workflow

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation
Don appropriate PPE
(Gloves, Goggles, Lab Coat)

(Ensure fume hood is operationaD

(Gather all necessary materials)

Proceed to handling

Hangdling

(Weigh compound in fume hOO(D

(Transfer to reaction VeSSGD

After experiment

Cleanupvi Storage

(Decontaminate work area)

(Dispose of waste properla

(Store compound at 0-8°C)

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling 1-[4-(4-Fluorophenoxy)phenyllethanone.
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Emergency Response Logic for Accidental Exposure

Accidental Exposure Occurs

E

. ve

Remove contaminated clothing. Flush with water for 15-20 min. Move to fresh air.
Wash with soap and water for 15+ min. Remove contact lenses. Provide respiratory support if needed.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision-making flow for first aid response to accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 35114-93-3|1-[4-(4-Fluorophenoxy)phenyllethanone|1-[4-(4-
Fluorophenoxy)phenyl]ethanone|-SG{E4EMEH 2 F) [bio-fount.com]

¢ 2. chemimpex.com [chemimpex.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1334159?utm_src=pdf-body-img
https://www.benchchem.com/product/b1334159?utm_src=pdf-custom-synthesis
http://www.bio-fount.com/cn/goods2/171201_5.html
http://www.bio-fount.com/cn/goods2/171201_5.html
https://www.chemimpex.com/products/25650
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3. 35114-93-3 CAS MSDS (1-[4-(4-FLUOROPHENOXY)PHENYL]JETHANONE) Melting
Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

e 4. 1-(4-Fluorophenyl)ethanone(403-42-9)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

e 5. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

e 6. What to Do If You Get a Chemical in Your Eye - First Aid Steps - Specialty Vision
[specialty.vision]

e 7. Immediate Care for Chemical Eye Injuries — Meriden-Curtis [meriden-
curtis.refocuseyedoctors.com]

 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 1-[4-(4-
Fluorophenoxy)phenyllethanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1334159#1-4-4-fluorophenoxy-phenyl-ethanone-
safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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